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For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth exploration of the chemical structure and properties of MM
47755, an angucyclinone antibiotic. Designed for a scientific audience, this document
synthesizes key data to offer a comprehensive understanding of this microbial metabolite,
moving from its fundamental composition to its practical handling in a research setting.

Core Chemical Identity of MM 47755

MM 47755 is a polycyclic aromatic natural product belonging to the angucyclinone class of
antibiotics.[1][2][3] It was first isolated from the bacterium Streptomyces sp. G6 40/14.[1] The
compound is distinguished by a tetracyclic core, a characteristic feature of angucyclinones,
which are known for their diverse biological activities.

The definitive chemical structure of MM 47755 is presented below, rendered using the
Simplified Molecular Input Line Entry System (SMILES) notation and visualized through a 2D
diagram.

Chemical Structure Visualization
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Caption: 2D Chemical Structure of MM 47755.

Systematic Nomenclature and Identifiers

For unambiguous identification and cross-referencing in scientific literature and databases, MM
47755 is designated by the following systematic names and identifiers:

Identifier Value

(R)-3-hydroxy-8-methoxy-3-methyl-3,4-

IUPAC Name ) .
dihydronaphthacene-1,7,12(2H)-trione
6-Deoxy-8-0O-methylrabelomycin, 8-O-

Synonyms i
Methyltetrangomycin[4][5]

CAS Number 117620-87-8[1][4]

Molecular Formula C20H160s5[1][4][6]

Molecular Weight 336.34 g/mol [4][5]
CC1(CC2=C(C(=0)C1)C3=C(C=C2)C(=0)C4=

SMILES ( (C(=0)C1) ( )C(=0)
C(C3=0)C=CC=C40C)0[6]

InChlKey XZLGWJIORNHETKI-UHFFFAQY SA-N[6]

Physicochemical Properties and Handling

A thorough understanding of the physicochemical properties of MM 47755 is paramount for its
effective use in experimental settings.

Physical Characteristics

MM 47755 typically presents as a yellow solid or flake crystal.[1][4] This appearance is a useful
preliminary identifier in a laboratory context.

Solubility Profile

The solubility of MM 47755 is a critical factor in the design of in vitro assays and other
experimental protocols. The compound exhibits good solubility in several common organic

solvents.
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Solvent Solubility

DMSO Soluble[1][5]
Methanol Soluble[1][5]
Acetone Soluble[1][5]

Storage and Stability

To ensure the integrity of the compound, proper storage is essential. MM 47755 should be
stored at -20°C.[1][4]

Biological Context and Activity

MM 47755 is recognized for its biological activity as an antibiotic.[1][2][3] Specifically, it has
demonstrated both antibacterial and antifungal properties.[1][2][3] The angucyclinone scaffold
is a well-established pharmacophore, and the specific substitutions on the MM 47755
tetracyclic system are responsible for its bioactivity. Further research into its mechanism of
action and potential therapeutic applications is ongoing.

Experimental Protocols: Preparation of Stock
Solutions

The following protocol provides a standardized method for the preparation of a 10 mM stock
solution of MM 47755 in DMSO, a common starting point for a wide range of in vitro studies.

Materials

e MM 47755 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated pipettes

Vortex mixer
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Procedure

o Equilibration: Allow the vial of MM 47755 to reach room temperature before opening to
prevent condensation.

e Weighing: Accurately weigh 3.36 mg of MM 47755 powder.
 Dissolution: Add 1 mL of anhydrous DMSO to the weighed MM 47755.

e Homogenization: Vortex the solution until the compound is completely dissolved. Gentle
warming may be applied if necessary.

¢ Quality Control: Visually inspect the solution to ensure no particulate matter remains.

o Storage: Store the stock solution at -20°C in a tightly sealed container.

Conclusion

This technical guide has provided a detailed overview of the chemical structure,
physicochemical properties, and biological context of MM 47755. The information presented
herein is intended to serve as a foundational resource for researchers engaged in the study
and application of this angucyclinone antibiotic. Adherence to the outlined handling and
preparation protocols will ensure the integrity and reproducibility of experimental results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. caltagmedsystems.co.uk [caltagmedsystems.co.uk]

e 2. MM 47755 | Antibiotic antibiotic | Hello Bio [hellobio.com]

o 3. MM 47755 | CAS 117620-87-8 | AdipoGen Life Sciences | Biomol.com [biomol.com]
e 4.117620-87-8,MM 47755 [lookchemicals.com]

e 5. benchchem.com [benchchem.com]

e 6. PubChemLite - Mm 47755 (C20H1605) [pubchemlite.lcsb.uni.lu]

e To cite this document: BenchChem. [Unveiling the Molecular Architecture of MM 47755: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1244133/docs#unveiling-the-molecular-architecture-
of-mm-47755-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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